Cas no 2248359-03-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate
• CAS No: 2248359-03-5
• MF: C₁₅H₉NO₅S
• MW: 315.300662755966
• CID: 6221313
• PubChem ID: 165730596
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248359-03-5
• EN300-6514855
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate

• Inchi： 1S/C15H9NO5S/c17-13-8-3-1-2-4-9(8)14(18)16(13)21-15(19)10-5-20-12-7-22-6-11(10)12/h1-5H,6-7H2
• InChI Key： BIKMVQCLKVZUOJ-UHFFFAOYSA-N
• SMILES： S1CC2=C(C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CO2)C1

Computed Properties

• Exact Mass: 315.02014356g/mol
• Monoisotopic Mass: 315.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4H,6H-Thieno[3,4-B]Furan-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248359-03-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a fused bicyclic system and a carboxylate group. The isoindole moiety and the thienofuran ring system are key structural elements that contribute to its intriguing chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its bicyclic structure provides a rigid framework that can be exploited for binding to specific biological targets. For instance, researchers have investigated its ability to interact with G-protein coupled receptors (GPCRs), which are critical in various physiological processes. The thienofuran ring system is particularly noteworthy due to its ability to engage in π-π interactions and hydrogen bonding, making it a promising scaffold for designing bioactive molecules.

One of the most exciting developments involving this compound is its application in the design of small-molecule inhibitors for kinase enzymes. Kinases play a pivotal role in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the isoindole core and the thienofuran system, chemists have been able to create molecules with high selectivity and potency against specific kinase targets. This has opened new avenues for the development of targeted therapies with fewer off-target effects.

Another area of active research is the exploration of this compound's role in neuroprotective agents. The unique electronic properties of the thienofuran ring system enable it to act as a radical scavenger, potentially mitigating oxidative stress in neurons. This property has led to investigations into its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Early preclinical studies have shown promising results, with the compound demonstrating neuroprotective effects in vitro and in animal models.

In addition to its therapeutic applications, this compound has also been studied for its potential in materials science. The rigid bicyclic structure makes it an attractive candidate for use in organic electronics. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various semiconductor materials. These studies suggest that the compound could be utilized in the development of advanced electronic devices with improved performance characteristics.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,6H-thieno[3,4-b]furan-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent incorporation of the thienofuran moiety via cross-coupling reactions. The use of transition metal catalysts has significantly enhanced the efficiency and selectivity of these reactions, enabling chemists to produce high-purity samples for further study.

Despite its numerous potential applications, there remain challenges associated with this compound's stability and bioavailability. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications. For example, researchers are exploring the addition of hydrophilic groups to improve solubility while maintaining its bioactivity. These efforts aim to bridge the gap between laboratory findings and clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 4H,6H-thieno[3,4-B]furan-carboxylate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses